Cas no 904813-02-1 (2-THIOPHEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID)

• Product Name: 2-THIOPHEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID
• CAS No: 904813-02-1
• MF: C₁₃H₈N₂O₂S
• MW: 256.279821395874
• CID: 994831
• PubChem ID: 16740748
• Update Time: 2025-04-20

2-THIOPHEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-THIOPHEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID
• 2-thiophen-2-ylquinoxaline-5-carboxylic acid
• 2-(Thien-2-yl)quinoxaline-5-carboxylic acid
• GL-0366
• DTXSID40587648
• 2-(thiophen-2-yl)quinoxaline-5-carboxylicacid
• MFCD06660397
• 904813-02-1
• AKOS005254211
• 2-(thiophen-2-yl)quinoxaline-5-carboxylic acid

• Inchi： 1S/C13H8N2O2S/c16-13(17)8-3-1-4-9-12(8)14-7-10(15-9)11-5-2-6-18-11/h1-7H,(H,16,17)
• InChI Key： HBRZTXRQVLWXMI-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CN=C2C(C(=O)O)=CC=CC2=N1

Computed Properties

• Exact Mass: 256.03100
• Monoisotopic Mass: 256.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Color/Form: NA
• Density: 1.445
• Boiling Point: 489.1°C at 760 mmHg
• Flash Point: 249.6°C
• Refractive Index: 1.722
• PSA: 91.32000
• LogP: 3.05650

2-THIOPHEN-2-YL-QUINOXALINE-5-CARBOXYLIC ACID Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃